2-Chloro-6-(trichloromethoxy)pyridine

• IUPAC Name: 2-chloro-6-(trichloromethoxy)pyridine
• InChI: InChI=1S/C6H3Cl4NO/c7-4-2-1-3-5(11-4)12-6(8,9)10/h1-3H
• InChI Key: MLTIWSCJGUHRJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Cl)OC(Cl)(Cl)Cl
• Molecular Formula: C6H3Cl4NO
• DSSTOX Substance ID: DTXSID50744664
• Molecular Weight: 246.9 g/mol
• CAS RN: 1221171-69-2

Description

2-Chloro-6-(trichloromethoxy)pyridine, also known as Nitrapyrin, is a colorless or white crystalline solid with a mild, sweet odor. It has a molecular weight of 230.91.

Synthesis Analysis

The synthesis of 2-Chloro-6-(trichloromethoxy)pyridine involves various methods. One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of 2-Chloro-6-(trichloromethoxy)pyridine is represented by the empirical formula C6H3Cl4N. The SMILES string representation is Clc1cccc(n1)C(Cl)(Cl)Cl.

Chemical Reactions Analysis

While specific chemical reactions involving 2-Chloro-6-(trichloromethoxy)pyridine are not detailed in the search results, it’s known that this compound can be further fluorinated and chlorinated to produce various pesticides.

Physical And Chemical Properties Analysis

2-Chloro-6-(trichloromethoxy)pyridine is a powder that is soluble in ethanol. It has a flash point of 100 °C.

Scientific Research Applications

Agriculture: Nitrification Inhibition

2-Chloro-6-(trichloromethoxy)pyridine: . It slows down the conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻) by inhibiting the activity of nitrifying bacteria. This process helps to:

Environmental Protection: Emission Reduction

. By inhibiting nitrification, it decreases:

Crop Production: Yield Enhancement

The application of nitrapyrin has been shown to enhance crop yields significantly. It improves nitrogen availability in the soil, leading to:

• .

Chemical Synthesis: Organic Reactions

In the field of organic chemistry, 2-Chloro-6-(trichloromethoxy)pyridine serves as a key intermediate for synthesizing various compounds. It is utilized in:

• .

Wood Preservation: Antifungal Agent

As a wood preservative, nitrapyrin acts as an effective antifungal agent. It helps to:

• .

Microbiology: Metabolic Studies

In microbiological research, nitrapyrin is used to study the metabolism of nitrifying bacteria. It helps to understand:

• .

Safety and Hazards

This compound is classified as Acute Tox. 3 Dermal, Acute Tox. 4 Oral, and Aquatic Chronic 2. It’s recommended to use personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves when handling this compound.

Future Directions

While specific future directions for 2-Chloro-6-(trichloromethoxy)pyridine are not detailed in the search results, it’s known that this compound is used in the protection of crops from pests. It’s expected that many novel applications of this compound will be discovered in the future.